Cas no 590360-00-2 (5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde)

• Product Name: 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde
• CAS No: 590360-00-2
• MF: C₁₅H₁₀BrF₃O₂
• MW: 359.137914180756
• MDL: MFCD03422420
• CID: 3059001
• PubChem ID: 4469355
• Update Time: 2025-10-29

5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-((3-(trifluoromethyl)benzyl)oxy)benzaldehyde
• VS-05837
• 5-Bromo-2-([3-(trifluoromethyl)benzyl]oxy)benzaldehyde
• BBL017085
• 5-bromo-2-{[3-(trifluoromethyl)benzyl]oxy}benzaldehyde
• AKOS000308792
• STK440649
• MFCD03422420
• ALBB-001241
• H21345
• 5-BROMO-2-{[3-(TRIFLUOROMETHYL)BENZYL]-OXY}BENZALDEHYDE
• CS-0317519
• 5-bromo-2-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
• 5-BROMO-2-[[3-(TRIFLUOROMETHYL)BENZYL]OXY]BENZALDEHYDE
• 590360-00-2
• 5-bromo-2-[[3-(trifluoromethyl)phenyl]methoxy]benzaldehyde
• KPOACOWTGIHXFV-UHFFFAOYSA-N
• 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde

• MDL： MFCD03422420
• Inchi： 1S/C15H10BrF3O2/c16-13-4-5-14(11(7-13)8-20)21-9-10-2-1-3-12(6-10)15(17,18)19/h1-8H,9H2
• InChI Key： KPOACOWTGIHXFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 357.98163Da
• Monoisotopic Mass: 357.98163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde

5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde: An Overview of a Promising Compound (CAS No. 590360-00-2)

5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde (CAS No. 590360-00-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, holds potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials. This article provides a comprehensive overview of 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde is a brominated benzaldehyde derivative with a trifluoromethyl-substituted benzyl ether moiety. The presence of the bromine atom and the trifluoromethyl group imparts unique chemical and physical properties to the molecule. The bromine atom enhances the electrophilicity of the compound, making it an excellent substrate for various chemical reactions, such as nucleophilic substitution and coupling reactions. The trifluoromethyl group, known for its electron-withdrawing effect, contributes to the molecule's stability and reactivity.

The molecular formula of 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde is C₁₄H₁₀BrF₃O₂, with a molecular weight of approximately 341.12 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 78 to 80°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-bromosalicylaldehyde with 3-(trifluoromethyl)benzyl alcohol in the presence of a base such as potassium carbonate or cesium carbonate. This reaction proceeds via an etherification mechanism, leading to the formation of the desired product.

An alternative method involves the use of transition metal-catalyzed coupling reactions. For example, palladium-catalyzed cross-coupling reactions between 5-bromosalicylaldehyde and 3-(trifluoromethyl)benzylic halides can yield high yields of 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde. These methods are particularly useful for large-scale production due to their efficiency and robustness.

Applications in Medicinal Chemistry

5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde has shown promise in medicinal chemistry due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities and pharmacological properties. For instance, research has demonstrated that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism of action of 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde in cancer cells involves multiple pathways. It has been shown to induce apoptosis by disrupting mitochondrial function and activating caspase cascades. Additionally, the compound can inhibit cell proliferation by interfering with key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its antitumor properties, 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde has also been investigated for its potential as an antimicrobial agent. Studies have reported that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic processes.

Potential in Materials Science

In addition to its applications in medicinal chemistry, 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde has found use in materials science due to its unique chemical structure and functional groups. The presence of the aldehyde group makes it an excellent building block for the synthesis of more complex molecules through condensation reactions with amines or hydrazines.

The trifluoromethyl group imparts hydrophobic properties to the molecule, making it suitable for applications where water resistance is desired. For example, it can be used as a functional monomer in the preparation of hydrophobic coatings or as a modifier for polymers to enhance their water repellency.

Recent Research Advancements

The ongoing research on 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde continues to uncover new insights into its properties and potential applications. A recent study published in the Journal of Medicinal Chemistry reported the development of novel derivatives of this compound with enhanced antitumor activity and improved pharmacokinetic profiles. These derivatives were designed through rational drug design approaches, incorporating additional functional groups that modulate specific biological targets.

In another study published in Advanced Materials, researchers explored the use of 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde-based polymers for fabricating advanced functional materials. The polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in electronic devices and sensors.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times. Additionally, appropriate ventilation should be ensured to minimize exposure to vapors or dust particles.

In conclusion, 5-Bromo-2-{3-(trifluoromethyl)benzyl-oxy}benzaldehyde (CAS No. 590360-00-2) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.